Cas no 19842-76-3 (2,3,5,6-Tetrafluorobenzaldehyde)

2,3,5,6-Tetrafluorobenzaldehyde is a highly fluorinated aromatic aldehyde with distinct advantages in synthetic chemistry. Its tetrafluorinated aromatic ring provides exceptional stability and resistance to degradation, making it ideal for applications requiring long-term storage. The compound's electron-withdrawing fluorine substituents significantly increase its reactivity, facilitating diverse transformations in organic synthesis.
2,3,5,6-Tetrafluorobenzaldehyde structure
19842-76-3 structure
Product Name:2,3,5,6-Tetrafluorobenzaldehyde
CAS No:19842-76-3
MF:C7H2F4O
MW:178.083796024323
MDL:MFCD00167387
CID:225011
PubChem ID:601331
Update Time:2025-07-19

2,3,5,6-Tetrafluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2,3,5,6-tetrafluoro-
    • 2,3,5,6-Tetrafluorobenzaldehyde
    • 1,2,4,5-tetrafluorobenzaldehyde
    • 2,3,5,6-Tetrafluorbenzaldehyd
    • 2,3,5,6-Tetrafluorobenzaldehyd
    • 2,3,5,6-Tetrafluorobenzaldehyde,97%
    • 2,3,5,6-Tetrafluorobenzaldehyde, 97% 1GR
    • YIRYOMXPMOLQSO-UHFFFAOYSA-N
    • 2,3,5,6-tetrafluoro-benzaldehyde
    • Benzaldehyde, 2,3,5,6-tetrafluoro-
    • PubChem10080
    • 2,3,5,6 - Tetrafluorobenzaldehyde
    • 6684AD
    • STL557014
    • SBB089359
    • BBL103204
    • VZ22134
    • 2,3,5,6-tetrakis(fluoranyl)benzaldehyde
    • F
    • AS-36734
    • 19842-76-3
    • 2,3,5,6-Tetrafluorobenzaldehyde, 97%
    • EN300-97602
    • J-012817
    • A813989
    • FT-0609422
    • CS-0157871
    • AKOS005258256
    • SY050417
    • T1898
    • SCHEMBL441131
    • Z1203162139
    • AM20030285
    • MFCD00167387
    • DTXSID50345039
    • DTXCID50296113
    • MDL： MFCD00167387
    • Inchi： 1S/C7H2F4O/c8-4-1-5(9)7(11)3(2-12)6(4)10/h1-2H
    • InChI Key： YIRYOMXPMOLQSO-UHFFFAOYSA-N
    • SMILES： FC1C(=CC(=C(C=1C=O)F)F)F

Computed Properties

  • Exact Mass: 178.00400
  • Monoisotopic Mass: 178.004177
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.525 g/mL at 25 °C(lit.)
  • Boiling Point: 60°C/7mmHg(lit.)
  • Flash Point: Fahrenheit: 165.2 ° f
    Celsius: 74 ° c
  • Refractive Index: n20/D 1.469(lit.)
  • PSA: 17.07000
  • LogP: 2.05550
  • Solubility: Not determined

2,3,5,6-Tetrafluorobenzaldehyde Security Information

2,3,5,6-Tetrafluorobenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2,3,5,6-Tetrafluorobenzaldehyde Pricemore >>

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2,3,5,6-Tetrafluorobenzaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:19842-76-3)2,3,5,6-TETRAFLUOROBENZALDEHYDE
Order Number:sfd970
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:19842-76-3)2,3,5,6-TETRAFLUOROBENZALDEHYDE
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